Cas no 1170263-89-4 (4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one)

• Product Name: 4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one
• CAS No: 1170263-89-4
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5895992
• PubChem ID: 42138640
• Update Time: 2025-10-29

4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one
• AKOS024499758
• 4-(1-ethyl-1H-pyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one
• F5127-0580
• 1170263-89-4

• Inchi： 1S/C12H18N4O2/c1-4-15-7-5-9(14-15)10(17)16-8-6-13-11(18)12(16,2)3/h5,7H,4,6,8H2,1-3H3,(H,13,18)
• InChI Key： NBTJMGJHRRMJEO-UHFFFAOYSA-N
• SMILES： N1CCN(C(C2C=CN(CC)N=2)=O)C(C)(C)C1=O

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one

4-(1-Ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one: A Comprehensive Overview

The compound 4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one, identified by the CAS number 1170263-89-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperazine ring system and a pyrazole moiety. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

The molecular structure of 4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one is characterized by a piperazine ring with two methyl groups at the 3-position and a pyrazole ring attached via a carbonyl group at the 4-position. The ethyl substituent on the pyrazole ring further enhances the molecule's complexity and reactivity. This structure makes it an interesting candidate for exploring its role in drug design, catalysis, and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like 4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one in medicinal chemistry. Researchers have focused on its potential as a scaffold for developing new drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The piperazine ring is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. Similarly, the pyrazole moiety adds electron-withdrawing properties, further modulating the molecule's pharmacokinetic profile.

In terms of synthesis, several methods have been explored to efficiently prepare 4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one. One common approach involves the condensation of a substituted pyrazole with a piperazine derivative under appropriate reaction conditions. The use of microwave-assisted synthesis has also been reported to enhance reaction efficiency and yield. These advancements underscore the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

The physical and chemical properties of 4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one are equally intriguing. Its melting point, solubility in various solvents, and stability under different conditions have been thoroughly investigated. These properties are critical for determining its suitability in practical applications such as pharmaceutical formulations or as intermediates in organic synthesis.

Moreover, computational studies using molecular modeling techniques have provided insights into the electronic structure and reactivity of this compound. Quantum chemical calculations have revealed that the molecule exhibits favorable electronic characteristics for participating in various chemical transformations. Such studies are pivotal in guiding experimental efforts and predicting potential reactivity trends.

In conclusion, 4-(1-ethylpyrazole-3-carbonyl)-3,3-dimethylpiperazin-2-one, with its unique structural features and promising chemical properties, continues to be a subject of intense research interest. As advancements in synthetic methodologies and computational tools unfold, this compound is poised to play an even more significant role in diverse fields of science and technology.